Cas no 1507000-09-0 (3-(3-bromo-2-methylphenyl)propan-1-amine)

• Product Name: 3-(3-bromo-2-methylphenyl)propan-1-amine
• CAS No: 1507000-09-0
• Molecular Formula: C₁₀H₁₄BrN
• Molecular Weight: 228.128861904144
• CID: 6011562
• PubChem ID: 83710312

3-(3-bromo-2-methylphenyl)propan-1-amine Properties

Names and Identifiers

• 3-(3-bromo-2-methylphenyl)propan-1-amine
• EN300-1893155
• 1507000-09-0

• InChIKey： HBPUFHGJJJPBDL-UHFFFAOYSA-N
• Inchi： 1S/C10H14BrN/c1-8-9(5-3-7-12)4-2-6-10(8)11/h2,4,6H,3,5,7,12H2,1H3
• SMILES： BrC1=CC=CC(=C1C)CCCN

Computed Properties

• Exact Mass: 227.03096g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.03096g/mol
• Heavy Atom Count: 12
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines